Cas no 5428-55-7 (Benzenesulfonic acid,2-formyl-5-nitro-, sodium salt (1:1))

Benzenesulfonic acid,2-formyl-5-nitro-, sodium salt (1:1) structure
5428-55-7 structure
Product Name:Benzenesulfonic acid,2-formyl-5-nitro-, sodium salt (1:1)
CAS No:5428-55-7
MF:C7H5NNaO6S
MW:254.172471761703
CID:383732
PubChem ID:24181958
Update Time:2025-04-19

Benzenesulfonic acid,2-formyl-5-nitro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,2-formyl-5-nitro-, sodium salt (1:1)
    • sodium,2-formyl-5-nitrobenzenesulfonic acid
    • 4-nitro-2-sulfobenzaldehyde, sodium salt
    • NSC12992
    • sodium;2-formyl-5-nitrobenzenesulfonic acid
    • DTXSID90636478
    • NSC-12992
    • 5428-55-7
    • Inchi: 1S/C7H5NO6S.Na/c9-4-5-1-2-6(8(10)11)3-7(5)15(12,13)14;/h1-4H,(H,12,13,14);/q;+1
    • InChI Key: HKRCHHDQYLMMPT-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1C=O)[N+](=O)[O-])(=O)(=O)O.[Na+]

Computed Properties

  • Exact Mass: 230.98375
  • Monoisotopic Mass: 253.97352733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 114.58
  • LogP: 2.25800
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